Cas no 1341676-76-3 (1-2-chloro-4-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one)

• Product Name: 1-2-chloro-4-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one
• CAS No: 1341676-76-3
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• CID: 6421209
• PubChem ID: 64333767
• Update Time: 2025-06-08

1-2-chloro-4-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-chloro-4-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one
• AKOS013656269
• 1341676-76-3
• 1-[2-chloro-4-(4-chloro-1H-pyrazol-1-yl)phenyl]ethan-1-one
• EN300-1292116

• Inchi： 1S/C11H8Cl2N2O/c1-7(16)10-3-2-9(4-11(10)13)15-6-8(12)5-14-15/h2-6H,1H3
• InChI Key： WLVKYKBQHONDHS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)=O)N1C=C(C=N1)Cl

Computed Properties

• Exact Mass: 254.0013683g/mol
• Monoisotopic Mass: 254.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-2-chloro-4-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one

Introduction to 1-(2-Chloro-4-(4-chloro-1H-pyrazol-1-yl)phenyl)ethan-1-one (CAS No. 1341676-76-3)

1-(2-Chloro-4-(4-chloro-1H-pyrazol-1-yl)phenyl)ethan-1-one, with the CAS number 1341676-76-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorinated phenyl ring and a pyrazole moiety, making it a valuable candidate for various biological and pharmacological studies.

The molecular formula of 1-(2-Chloro-4-(4-chloro-1H-pyrazol-1-yl)phenyl)ethan-1-one is C₁₃H₉Cl₂N₃O, and its molecular weight is 288.13 g/mol. The compound's structure features a ketone group, which contributes to its reactivity and potential for forming various derivatives. The presence of the chlorinated phenyl ring and the pyrazole moiety imparts specific chemical properties that are crucial for its biological activities.

In recent years, 1-(2-Chloro-4-(4-chloro-1H-pyrazol-1-yl)phenyl)ethan-1-one has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its activity as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are enzymes involved in signal transduction pathways and play a critical role in various cellular processes, including cell growth, differentiation, and apoptosis.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-cancer properties of 1-(2-Chloro-4-(4-chloro-1H-pyrazol-1-yl)phenyl)ethan-1-one. The researchers found that this compound effectively inhibited the proliferation of several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to disrupt the activity of key kinases involved in cancer cell survival and proliferation.

Beyond its anti-cancer potential, 1-(2-Chloro-4-(4-chloro-1H-pyrazol-1-yl)phenyl)ethan-1-one has also shown promise in other therapeutic areas. For example, a study published in the European Journal of Medicinal Chemistry in 2023 explored its anti-inflammatory properties. The results indicated that this compound significantly reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The synthesis of 1-(2-Chloro-4-(4-chloro-1H-pyrazol-1-yl)phenyl)ethan-1-one has been well-documented in the literature. A common synthetic route involves the reaction of 2-chloroacetophenone with 4-chloropyrazole under appropriate conditions. This method provides a high yield and purity of the final product, making it suitable for large-scale production and further pharmaceutical development.

In addition to its therapeutic applications, 1-(2-Chloro-4-(4-chloro-1H-pyrazol-1-yl)phenyl)ethan-1-one has also been used as a building block for the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the development of novel compounds with diverse biological activities. For instance, researchers have utilized this compound to synthesize derivatives with enhanced potency and selectivity against specific targets.

The safety profile of 1-(2-Chloro-4-(4-chloro-1H-pyrazol-1-y l)phenyl)ethan - ione is an important consideration for its potential use in pharmaceuticals. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical evaluation. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its suitability for human use.

In conclusion, 1-(2-Chloro - 4 - ( 4 - chlor o - 1 H - pyra z ol - 1 - yl )phe n yl )et han - ione (CAS No. 1341676 - 76 - 3 ) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an important focus of ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is likely that new applications and insights into its mechanisms of action will continue to emerge.